4-[2-Nitro-4-(trifluoromethyl)phenyl]thiomorpholine

• Molecular Formula: C11H11F3N2O2S
• Molecular Weight: 292.28 g/mol
• IUPAC Name: 4-[2-nitro-4-(trifluoromethyl)phenyl]thiomorpholine
• InChI: InChI=1S/C11H11F3N2O2S/c12-11(13,14)8-1-2-9(10(7-8)16(17)18)15-3-5-19-6-4-15/h1-2,7H,3-6H2
• InChI Key: IMRCUFPZYKMQQC-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Description

4-[2-Nitro-4-(trifluoromethyl)phenyl]thiomorpholine is a useful research compound. Its molecular formula is C11H11F3N2O2S and its molecular weight is 292.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-fluoro-2-nitro-4-(trifluoromethyl)benzene (7.00 g, 33.48 mmol) in THF (250 ml) at room temperature was added thiomorpholine (3.45 g, 33.48 mmol) and sodium bicarbonate (3.66 g, 43.52 mmol). The vessel was purged with nitrogen and stirred at room temperature for 48 hours. After removal of solvent under reduced pressure, the mixture was taken up in ethyl acetate and filtered. The organics were washed with water, then brine and dried with magnesium sulfate. Filtration and concentration provided the title compound as a bright orange solid. MS m/z: 293.1 (M+H+); calc MW=292.28.